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Compound of Interest

Compound Name: Allyltrimethylsilane

Cat. No.: B147118

This technical guide provides a detailed overview of the key physical properties of
allyltrimethylsilane, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who utilize this versatile organosilicon
compound in their work. This document includes tabulated physical data, comprehensive
experimental protocols for property determination, and a workflow visualization to aid in
experimental planning.

Core Physical Properties of Allyltrimethylsilane

Allyltrimethylsilane, with the chemical formula C6H14Si, is a colorless liquid that serves as a
crucial reagent in organic synthesis.[1] A precise understanding of its physical characteristics is
essential for its proper handling, storage, and application in various chemical reactions. The
key physical properties are summarized in the table below.

Physical Property Value Conditions

N ) Standard atmospheric
Boiling Point 84-88 °C

pressure[1][2][3][4]

Density 0.719 g/mL 25°C
Molar Mass 114.263 g-mol-1
Appearance Colorless liquid
Refractive Index n20/D 1.407 20 °C
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Experimental Protocols for Physical Property
Determination

Accurate determination of the boiling point and density of chemical compounds like

allyltrimethylsilane is fundamental in a laboratory setting. The following sections detail

standard experimental methodologies for these measurements.

This method is suitable for determining the boiling point of a small sample of liquid.

Apparatus:

Small test tube (e.g., 150mm diameter)

Heating block or oil bath on a hot plate with magnetic stirring capabilities
Small magnetic stir bar

Thermometer

Clamps and stand

Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of the liquid sample into the test
tube and add a small magnetic stir bar.

Securely clamp the test tube within the heating block or oil bath.

Position the thermometer so that the bulb is approximately 1 cm above the surface of the
liquid.

Activate the magnetic stirrer to ensure gentle and even heating.

Begin heating the apparatus. Observe the liquid for the onset of boiling, characterized by the
formation of bubbles, and the subsequent condensation of the vapor on the cooler, upper
walls of the test tube. This condensation forms a "reflux ring".
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Adjust the position of the thermometer so that its bulb is level with this reflux ring to ensure
an accurate measurement of the vapor temperature.

Once the liquid is gently refluxing, the temperature reading on the thermometer should
stabilize. This stable temperature is the boiling point of the liquid.

Record the temperature. To ensure accuracy, it is advisable to also record the ambient
atmospheric pressure.

Cease heating and allow the apparatus to cool down before disassembly.

The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance (accurate to at least 0.01 g)

Pipette or dropper

Procedure:

Place a clean, dry measuring cylinder on the electronic balance and tare the balance to zero.
If taring is not possible, record the mass of the empty cylinder.

Carefully transfer a known volume of the liquid, for example, 20 cm?3 (20 mL), into the
measuring cylinder.

Record the mass of the measuring cylinder containing the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty measuring cylinder
from the total mass (if not tared).

The density is then calculated using the formula: Density = Mass / Volume.

For improved accuracy, this procedure can be repeated multiple times with different volumes
of the liquid, and the average density can be calculated. Plotting mass versus volume and
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determining the slope of the resulting line can also yield a precise density value.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the physical
properties of a liquid compound such as allyltrimethylsilane.

Physical Property Determination Workflow

Start: Obtain Liquid Sample

Denisity Determination

Measure mass of empty container

Boiling Point Determjnation l

Prepare micro-reflux apparatus Add known volume of liquid

Heat sample and observe reflux Measure total mass
Record stable vapor temperature Calculate density (Mass/Volume)

End: Tabulate Physical Properties

Click to download full resolution via product page

Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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